3-Chloro-4-(1,1,2,3,3,3-hexafluoropropoxy)aniline
Overview
Description
3-Chloro-4-(1,1,2,3,3,3-hexafluoropropoxy)aniline is a chemical compound used as an intermediate for the pesticide fluorourea . It is a solid and insoluble in water .
Molecular Structure Analysis
The molecular formula of this compound is C9H6ClF6NO . Its average mass is 293.594 Da and its monoisotopic mass is 293.004211 Da .Physical And Chemical Properties Analysis
This compound is a solid and insoluble in water . Its molecular weight is 293.59 .Scientific Research Applications
Non-Linear Optical Material Potential
Research on similar molecules like 4-Chloro-3-(trifluoromethyl)aniline indicates their potential use in non-linear optical (NLO) materials. Vibrational analysis of these molecules through experimental techniques like Fourier Transform-Infrared and Fourier Transform-Raman and theoretical density functional theory computations suggest their utility in NLO applications. These studies focus on the effects of electron-donating and withdrawing on the structure of aniline derivatives and how these affect their vibrational spectra and molecular properties like HOMO-LUMO energy gap and molecular electrostatic potential (Revathi et al., 2017).
Synthesis and Characterization
A study on the synthesis of a similar compound, 3-chloro-4-[1,1,2-trifluoro-2-(trifluoromethoxy)-ethoxy] aniline, details its synthesis from 3,4-dichloronitrobenzene through high-pressure hydrolysis and reduction, followed by an addition reaction. This process yielded a product characterized by elemental analyses, IR spectra, and 1H NMR. This research highlights the synthesis process's high yield, quality, and environmental friendliness (Wen Zi-qiang, 2007).
Mechanism of Action
Target of Action
The compound contains an aniline group, which is a common moiety in many pharmaceuticals and can interact with various biological targets. Without specific studies, it’s hard to predict the exact targets of this compound .
Mode of Action
The mode of action would depend on the specific biological target of the compound. Anilines often act as a hydrogen bond donor in molecular interactions, which could influence the compound’s activity .
Biochemical Pathways
Without specific information, it’s difficult to predict the exact biochemical pathways this compound might affect. It would depend on its biological target and how the compound interacts with it .
Pharmacokinetics
The compound’s pharmacokinetic properties, including its absorption, distribution, metabolism, and excretion (ADME), would need to be determined experimentally. Factors such as its molecular weight and the presence of functional groups like the hexafluoropropoxy group could influence these properties .
Result of Action
The molecular and cellular effects of the compound’s action would depend on its specific mode of action and the biochemical pathways it affects .
Action Environment
Environmental factors such as pH, temperature, and the presence of other molecules could influence the compound’s action, efficacy, and stability .
properties
IUPAC Name |
3-chloro-4-(1,1,2,3,3,3-hexafluoropropoxy)aniline |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H6ClF6NO/c10-5-3-4(17)1-2-6(5)18-9(15,16)7(11)8(12,13)14/h1-3,7H,17H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NVZSCSQYYUTATB-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1N)Cl)OC(C(C(F)(F)F)F)(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H6ClF6NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20696681 |
Source
|
| Record name | 3-Chloro-4-(1,1,2,3,3,3-hexafluoropropoxy)aniline | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20696681 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
293.59 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1100832-66-3 |
Source
|
| Record name | 3-Chloro-4-(1,1,2,3,3,3-hexafluoropropoxy)aniline | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20696681 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 3-Chloro-4-(1,1,2,3,3,3-hexafluoropropoxy)aniline | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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